![molecular formula C16H17NO3S B2447244 [(2-Phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate CAS No. 733043-32-8](/img/structure/B2447244.png)
[(2-Phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
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Description
[(2-Phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate is a chemical compound used in scientific research for its potential therapeutic benefits. This compound is also known as MTEC and is synthesized through specific methods to ensure its purity and efficacy.
Scientific Research Applications
- Building Block : [(2-Phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate serves as a valuable building block in organic synthesis. Researchers can use it to construct more complex molecules through functionalization or coupling reactions .
- Drug Design : Its structural features make it interesting for medicinal chemists. By modifying the substituents, scientists can explore its potential as a scaffold for designing new drugs with diverse biological effects .
- Anti-Markovnikov Hydromethylation : The compound enables formal anti-Markovnikov hydromethylation of alkenes. This transformation is valuable but previously unknown. The radical-based protodeboronation of alkyl boronic esters, combined with a Matteson–CH₂–homologation, achieves this reaction. Notably, it has been applied to methoxy-protected (−)-Δ8-THC and cholesterol .
Organic Synthesis and Medicinal Chemistry
Hydromethylation of Alkenes
Biological Activity and Drug Delivery
properties
IUPAC Name |
[2-oxo-2-(2-phenylethylamino)ethyl] 3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3S/c1-12-8-10-21-15(12)16(19)20-11-14(18)17-9-7-13-5-3-2-4-6-13/h2-6,8,10H,7,9,11H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDMMSKANWIWQOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)OCC(=O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601322867 |
Source
|
Record name | [2-oxo-2-(2-phenylethylamino)ethyl] 3-methylthiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601322867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
10.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID85271072 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
[(2-Phenylethyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate | |
CAS RN |
733043-32-8 |
Source
|
Record name | [2-oxo-2-(2-phenylethylamino)ethyl] 3-methylthiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601322867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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